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Compound of Interest

Compound Name: 1-Methylguanine

Cat. No.: B1207432

An In-depth Technical Guide to 1-Methylguanine: Structure, Properties, and Biological
Significance

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 1-Methylguanine (1mG), a
naturally occurring modified purine base. It details its chemical structure, physicochemical
properties, biological roles, and relevant experimental methodologies. The information is
intended to support research and development activities in fields such as oncology, molecular
biology, and medicinal chemistry.

Introduction

1-Methylguanine (1mG) is a methylated derivative of the purine base guanine.[1] It is most
commonly known as a modified nucleobase found in various RNA molecules, particularly
transfer RNA (tRNA).[2][3] Beyond its role in RNA, 1mG is also significant as a form of DNA
damage, arising from the alkylation of guanine. Its presence and repair are critical aspects of
maintaining genomic integrity. Furthermore, elevated levels of 1-Methylguanine in
physiological fluids have been identified as potential biomarkers for certain types of cancer,
linking it to pathological states characterized by increased nucleic acid turnover or methylation.

[2][41[5]

Chemical Structure and Identifiers
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1-Methylguanine is structurally characterized by a methyl group attached to the nitrogen atom

at the first position (N1) of the guanine purine ring. This modification distinguishes it from other

methylated guanine isomers, such as 7-methylguanine and O6-methylguanine, each with

distinct chemical properties and biological implications.[6][7][8]

The definitive chemical identifiers and nomenclature for 1-Methylguanine are summarized in

the table below.

Table 1: Chemical Identifiers for 1-Methylguanine

Identifier Value Source(s)
2-amino-1-methyl-7H-purin-6-
IUPAC Name [2][9]
one
CAS Number 938-85-2 [2][9][10][11]
PubChem CID 70315 [2][9]
Molecular Formula CeH7NsO (2109111071 11112]
_ CN1C(=0)C2=C(N=CN2)N=C
Canonical SMILES [2][9]
1IN
INChl=1S/C6H7N50/c1-11-
5(12)3-4(9-2-8-3)10-
InChl [2][9]
6(11)7/h2H,1H3,(H2,7,10)
(H,8,9)
RFLVMTUMFYRZCB-
InChiKey [2][9]
UHFFFAOYSA-N
Abbreviation 1ImG [12]

Below is a diagram illustrating the chemical structure of 1-Methylguanine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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